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Compound of Interest

Compound Name: Acetic anhydride-13C4

CAS No.: 114510-14-4

Cat. No.: B048370 Get Quote

-Acetic Anhydride

Executive Summary: The "Isotope Premium"
Protocol
Handling Acetic Anhydride-13C4 requires a dual-threat mindset. You are managing a high-

hazard chemical (corrosive, lachrymator, combustible) that is simultaneously a high-value

asset.

Unlike standard acetic anhydride, where a minor splash is merely a safety incident, a splash

with the

-labeled variant represents a significant financial loss and potential data corruption (isotopic
dilution). Therefore, this guide elevates standard safety protocols to "Zero-Loss, Zero-
Exposure" standards similar to those used in radiochemistry, despite the isotope being stable.

Immediate Hazard Profile (CAS 108-24-7 / Labeled
Analog)

Health:Corrosive (Skin Category 1B).[1] Causes severe burns and eye damage immediately.

Inhalation:Fatal if inhaled (Category 2).[1][2] Vapors cause lachrymation (tearing) and

respiratory edema.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b048370?utm_src=pdf-interest
https://www.benchchem.com/product/b048370?utm_src=pdf-body
https://www.geneseo.edu/wp-content/uploads/2021/10/Acetic-anhydride.pdf
https://www.geneseo.edu/wp-content/uploads/2021/10/Acetic-anhydride.pdf
https://www.jubilantingrevia.com/uploads/files/154msds_0028GjGhs20Div.1sdsAceticAnhydride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity:Water Reactive.[3][4] Reacts violently with water to form

-acetic acid and heat.

Flammability:Combustible Liquid (Category 3).[1][2][5] Flash point ~49°C (120°F).

The Hierarchy of Defense: PPE Selection
Standard laboratory nitrile gloves are insufficient for prolonged contact with acetic anhydride.

The permeation breakthrough time for thin disposable nitrile is often <5 minutes. You must

upgrade your barrier protection.

Glove Compatibility Matrix
Material Breakthrough Time Rating Usage Protocol

Laminate Film (Silver

Shield/4H)
> 480 min Excellent

Mandatory for spill

cleanup or handling

stock bottles >25mL.

Butyl Rubber > 480 min Excellent
Preferred for dexterity

during synthesis.

Neoprene 60 - 240 min Good
Acceptable for splash

protection only.

Nitrile (Disposable) < 5 min Poor

DO NOT USE as

primary protection.

Use only as an under-

glove for dexterity.

Respiratory & Eye Protection[1][2][5][6][7]
Primary Engineering Control: All handling MUST occur inside a certified chemical fume hood

with the sash at the lowest working position.

Eye Protection: Chemical splash goggles (ANSI Z87.1) are mandatory. Face shields are

required when pouring volumes >50 mL.
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Respiratory: If fume hood containment is breached or unavailable (emergency only), a full-

face respirator with Organic Vapor (OV) cartridges is required.

Operational Workflow: The "Zero-Exposure" Aliquot
The following workflow is designed to prevent atmospheric moisture ingress (which degrades

the expensive reagent) and protect the operator.

Visualization: Safe Aliquoting Logic
(Graphviz diagram describing the decision process for safe handling)
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Start: Acetic Anhydride-13C4 Handling

Check Environment:
Humidity < 40%?

Fume Hood Flow > 100 fpm?

No (Correct Env)

PPE Verification:
1. Goggles + Face Shield
2. Butyl/Laminate Gloves

Yes

Setup:
Dry Syringe (Glass/PTFE)

Septum-capped Reaction Vessel
N2/Ar Balloon

Transfer Method:
Cannula or Syringe

(Avoid Open Pouring)

Immediate Quench:
Wipe needle with dry tissue

Cap stock bottle under Inert Gas

Waste Stream:
Segregate to Acidic Organic Waste

Click to download full resolution via product page
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Caption: Operational logic flow for handling moisture-sensitive Acetic Anhydride-13C4,

prioritizing engineering controls and inert atmosphere transfer.

Step-by-Step Protocol
Pre-Check: Verify fume hood flow (face velocity 80–100 fpm). Ensure an eyewash station is

within 10 seconds of the hood.

Inert Atmosphere: Acetic anhydride-13C4 hydrolyzes rapidly. Flush the source container

and receiving vessel with dry Nitrogen or Argon before opening.

Transfer:

Preferred: Use a glass syringe with a PTFE-tipped plunger and a long stainless steel

needle. Pierce the septum to withdraw liquid. This prevents atmospheric exposure.[1][2][5]

[6]

Avoid: Open pouring. If pouring is necessary, use a funnel and work strictly over a spill

tray.

Decontamination: Immediately wipe the syringe needle with a Kimwipe to prevent drops.

Rinse the syringe with an inert solvent (e.g., dry Dichloromethane) into a dedicated waste

container.

Emergency Response & Disposal Plans
Spill Cleanup (Small Scale < 50 mL)
CRITICAL: Do NOT use water or damp paper towels on a concentrated spill. The reaction will

generate heat and acidic fumes, turning a liquid spill into a gas hazard.

Evacuate & Isolate: Clear the immediate area.[3]

Absorb: Cover the spill with Vermiculite, Dry Sand, or commercial Acid Neutralizing

Absorbent.

Collect: Scoop the absorbed material into a hazardous waste bag using plastic tools.
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Clean Surface: Only after the bulk liquid is removed, wipe the surface with a dilute sodium

bicarbonate solution to neutralize trace acidity.

Waste Disposal Strategy
Because this is a

isotope, check with your institution's Radiation Safety Officer (RSO) or Environmental Health &
Safety (EHS) first. While not radioactive, some institutions track all isotopes.

Standard Chemical Disposal:

Segregation: Do not mix with strong oxidizers or aqueous bases.

Quenching (Controlled Hydrolysis):

If required to quench before disposal: Slowly add the anhydride waste to a large volume of

ice water (1:20 ratio) inside a fume hood.

Neutralization:[7] Once hydrolysis is complete (solution cools), neutralize to pH 7 with

Sodium Hydroxide (NaOH) or Sodium Bicarbonate (

).

Labeling: Label as "Organic Acid Waste" containing "Acetic Acid/Acetic Anhydride."

References
Centers for Disease Control and Prevention (CDC). (2019). NIOSH Pocket Guide to

Chemical Hazards: Acetic Anhydride. National Institute for Occupational Safety and Health.

[8] [Link]

PubChem. (2023). Acetic Anhydride Compound Summary (Safety & Hazards). National

Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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